ethyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-7-carboxylate

• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• IUPAC Name: ethyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-7-carboxylate
• InChI: InChI=1S/C10H9ClN2O2/c1-2-15-10(14)7-5-13-9(11)6-3-4-12-8(6)7/h3-5,12H,2H2,1H3
• InChI Key: NBSIOJCPFWKANO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(C2=C1NC=C2)Cl

Description

Ethyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-7-carboxylate is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-7-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-7-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of ethyl 4-chloro-1-{[4-(methyloxy)phenyl]methyl}-1H-pyrrolo[3,2-c]pyridine-7-carboxylate (1.00 g) in TFA (5 ml) and anisole (0.92 ml) was stirred at room temperature for 2.5 h. Sulphuric acid (5 drops) was added to the reaction mixture and stirring continued for 2 h then sulphuric acid (2 ml) was added and the reaction mixture stirred for 24 h at room temperature. The solution was added to saturated sodium bicarbonate at 0° C. and extracted with ethyl acetate. The aqueous layer was separated and extracted three times with ethyl acetate. The combined organic layers were washed with brine, dried (MgSO4), filtered and evaporated to afford the title compound as a brown solid (0.50 g).